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Compound of Interest

Compound Name: Cerulignone
CAS No.: 493-74-3
Cat. No.: B1216784

Get Quote

& J

This in-depth guide serves as a technical resource for researchers, scientists, and
professionals engaged in drug development, providing a thorough examination of cerulignone.
The document elucidates its chemical architecture, details established synthetic
methodologies, and discusses its physicochemical properties and potential applications.

The Chemical Architecture of Cerulignone

Cerulignone, systematically known as 3,3',5,5'-tetramethoxy-4,4'-diphenoquinone, is a
symmetrical molecule derived from the oxidative coupling of two 2,6-dimethoxyphenol units.[1]
[2] Its structure is characterized by a biphenyl core, where the two phenyl rings are linked and
subsequently oxidized to a quinone system.

Key Identifiers:
¢ Synonyms: Coerulignone, Cedriret[1][2]

o CAS Number: 493-74-3[3]
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e Molecular Formula: Cie6H1606[3][4]
e Molecular Weight: 304.30 g/mol [3]

The IUPAC name, 4-(3,5-dimethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)-2,6-
dimethoxycyclohexa-2,5-dien-1-one, provides a precise description of its atomic connectivity.[5]
The presence of four methoxy (-OCHs) groups at the 3, 3', 5, and 5' positions and two carbonyl
(C=0) groups within the rings defines its diphenoquinone nature. This extended conjugated
system is responsible for its characteristic dark blue color.[3] Cerulignone is an achiral
molecule, meaning it does not possess a non-superimposable mirror image.[4]

Caption: 2D Chemical Structure of Cerulignone.

Physicochemical Properties

The physical and chemical properties of cerulignone are critical for its handling, application,

and analysis.
Property Value Source(s)
Appearance Dark blue crystalline solid [3]
Melting Point 293 °C (decomposes) [2][6]
Boiling Point 629.9 °C at 760 mmHg [6]
Density 1.27 g/cm3 [6]
Solubility Soluble in select organic 3]

solvents

Synthesis of Cerulignone

The primary synthetic route to cerulignone is the oxidative coupling of 2,6-dimethoxyphenol.
This reaction exemplifies a classic phenolic coupling mechanism and can be facilitated by
various oxidizing agents.

General Reaction Scheme
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The synthesis involves the dimerization of two molecules of 2,6-dimethoxyphenol, leading to
the formation of the cerulignone structure.

Oxidative Coupling
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Caption: General synthesis scheme of cerulignone.

Experimental Protocol: Ferric Chloride-Mediated
Synthesis

This protocol outlines a standard laboratory procedure for synthesizing cerulignone using
ferric chloride (FeCls) as the oxidant.

Materials:

e 2,6-Dimethoxyphenol

e Methanol

» Ferric chloride (FeCls)

o Distilled water

o Standard laboratory glassware and equipment
Procedure:

e Reactant Preparation: Dissolve 2,6-dimethoxyphenol in methanol in a suitable reaction flask
equipped with a magnetic stirrer.

o Oxidant Preparation: Prepare an aqueous solution of ferric chloride.
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» Reaction: Slowly add the ferric chloride solution to the stirred solution of 2,6-
dimethoxyphenol at ambient temperature. The formation of a dark blue precipitate indicates
the progress of the reaction.

« |solation: After the reaction is complete (typically 1-2 hours), collect the solid product by
vacuum filtration.

e Washing: Wash the crude product with distilled water to remove inorganic salts, followed by
a rinse with cold methanol to remove unreacted starting material.

e Drying: Dry the purified cerulignone under vacuum.

Self-Validation: The synthesis is initially validated by the appearance of the characteristic blue
product. Definitive confirmation is achieved through melting point analysis, which should align
with the literature value of approximately 293 °C (with decomposition).[2][6] Further structural
verification should be performed using spectroscopic methods.

Spectroscopic Characterization
The structural elucidation of cerulignone relies on a combination of spectroscopic techniques.
» Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the molecule's symmetry, the *H

and 3C NMR spectra are relatively simple, showing characteristic signals for the methoxy
and quinone ring protons and carbons.

« Infrared (IR) Spectroscopy: The IR spectrum displays prominent absorption bands
corresponding to the C=0 stretching of the quinone carbonyl groups and the C-O stretching
of the methoxy ether linkages.

o Mass Spectrometry (MS): Mass spectral analysis confirms the molecular weight, with the
molecular ion peak observed at an m/z value corresponding to its molecular formula,
C16H160e6.[3][4]

Potential Applications in Research and Drug
Development
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Cerulignone's distinct structure and reactivity make it a compound of interest for various
scientific disciplines.

e Synthetic Intermediate: It serves as a valuable intermediate in the synthesis of more complex
organic molecules.[3]

 Bioactivity Exploration: Quinone-containing compounds are known for their diverse biological
activities. The redox-active nature of the quinone moiety in cerulignone suggests potential
for applications in areas such as antimicrobial or anticancer research.

o Colorant Industry: Its intense and stable blue color makes it a candidate for use as a dye or
pigment.[3]

Logical Workflow for Cerulignone Research and

Development

The following workflow provides a structured approach for the investigation and potential
development of cerulignone-based applications.
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Caption: A logical workflow for the synthesis, characterization, and application of cerulignone.

Conclusion

Cerulignone is a chemically significant molecule with a well-defined structure and accessible
synthetic pathway. While its direct applications are still under investigation, its potential as a
synthetic precursor and a scaffold for developing novel bioactive agents ensures its continued
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relevance in the scientific community. This guide has provided a comprehensive technical
overview to support and inspire further research into this intriguing compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1216784?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

